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molecular formula C9H18N2O2 B122647 1-(4-(3-Hydroxypropyl)piperazin-1-yl)ethan-1-one CAS No. 145943-75-5

1-(4-(3-Hydroxypropyl)piperazin-1-yl)ethan-1-one

Cat. No. B122647
CAS RN: 145943-75-5
M. Wt: 186.25 g/mol
InChI Key: LCYDEQUXFYPGKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07268230B2

Procedure details

A suspension of 1-acetylpiperazine (3.85 g, 30 mmol), potassium carbonate (8.3 g, 60 mmol) and 3-bromo-1-propanol (4 ml, 45 mmol) in acetonitrile (30 ml) was heated and stirred at 80° C. for 5 hours. After cooling, the mixture was filtered and the filtrate was evaporated. The residue was purified by column chromatography, eluting with increasingly polar mixtures of methylene chloride and ethanol. The fractions containing the expected product were combined and evaporated to give 3-(4-acetylpiperazin-1-yl)propan-1-ol (3.15 g, 56%).
Name
1-acetylpiperazine
Quantity
3.85 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
8.3 g
Type
reactant
Reaction Step One
Name
3-bromo-1-propanol
Quantity
4 mL
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
30 mL
Type
solvent
Reaction Step One
Name
3-(4-acetylpiperazin-1-yl)propan-1-ol
Yield
56%

Identifiers

REACTION_CXSMILES
[C:1]([N:4]1[CH2:9][CH2:8][NH:7][CH2:6][CH2:5]1)(=[O:3])[CH3:2].C(=O)([O-])[O-].[K+].[K+].Br[CH2:17][CH2:18][CH2:19][OH:20]>C(#N)C>[C:1]([N:4]1[CH2:9][CH2:8][N:7]([CH2:17][CH2:18][CH2:19][OH:20])[CH2:6][CH2:5]1)(=[O:3])[CH3:2] |f:1.2.3|

Inputs

Step One
Name
1-acetylpiperazine
Quantity
3.85 g
Type
reactant
Smiles
C(C)(=O)N1CCNCC1
Name
potassium carbonate
Quantity
8.3 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
3-bromo-1-propanol
Quantity
4 mL
Type
reactant
Smiles
BrCCCO
Name
acetonitrile
Quantity
30 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
stirred at 80° C. for 5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
FILTRATION
Type
FILTRATION
Details
the mixture was filtered
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography
WASH
Type
WASH
Details
eluting
TEMPERATURE
Type
TEMPERATURE
Details
with increasingly polar mixtures of methylene chloride and ethanol
ADDITION
Type
ADDITION
Details
The fractions containing the expected product
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 5 h
Name
3-(4-acetylpiperazin-1-yl)propan-1-ol
Type
product
Smiles
C(C)(=O)N1CCN(CC1)CCCO
Measurements
Type Value Analysis
AMOUNT: MASS 3.15 g
YIELD: PERCENTYIELD 56%
YIELD: CALCULATEDPERCENTYIELD 56.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.